Cas no 55239-75-3 (Carbamic chloride, (4-chlorophenyl)methyl-)
55239-75-3 structure
Product Name:Carbamic chloride, (4-chlorophenyl)methyl-
CAS No:55239-75-3
MF:C8H7Cl2NO
MW:204.053280115128
CID:1595429
PubChem ID:11106451
Update Time:2025-04-21
Carbamic chloride, (4-chlorophenyl)methyl- Chemical and Physical Properties
Names and Identifiers
-
- Carbamic chloride, (4-chlorophenyl)methyl-
- N-(4-chlorophenyl)-N-methylcarbamic chloride
- 55239-75-3
- SCHEMBL8986913
- DB-159043
-
- Inchi: 1S/C8H7Cl2NO/c1-11(8(10)12)7-4-2-6(9)3-5-7/h2-5H,1H3
- InChI Key: UHKPUDQVFAOOIB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N(C(=O)Cl)C
Computed Properties
- Exact Mass: 202.99061
- Monoisotopic Mass: 202.9904692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 29.1
Carbamic chloride, (4-chlorophenyl)methyl- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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